Cas no 43088-52-4 (3-Amino-2-methyl-5,6,7,8-tetrahydro1benzothieno2,3-dpyrimidin-4(3H)-one)

3-Amino-2-methyl-5,6,7,8-tetrahydro-1-benzothieno[2,3-d]pyrimidin-4(3H)-one is a heterocyclic compound featuring a fused benzothienopyrimidinone core. Its structure incorporates both thiophene and pyrimidine moieties, making it a valuable intermediate in medicinal chemistry and pharmaceutical research. The presence of the amino and carbonyl functional groups enhances its reactivity, enabling its use in the synthesis of biologically active molecules. This compound is particularly relevant in the development of kinase inhibitors and other therapeutic agents due to its ability to interact with various enzymatic targets. Its stability and synthetic versatility further contribute to its utility in organic and medicinal chemistry applications.

3-Amino-2-methyl-5,6,7,8-tetrahydro1benzothieno2,3-dpyrimidin-4(3H)-one structure

43088-52-4 structure

Product Name:3-Amino-2-methyl-5,6,7,8-tetrahydro1benzothieno2,3-dpyrimidin-4(3H)-one

CAS No:43088-52-4

MF:C₁₁H₁₃N₃OS

MW:235.305420637131

MDL:MFCD00458476

CID:872064

PubChem ID:206185

Update Time:2025-06-08

3-Amino-2-methyl-5,6,7,8-tetrahydro1benzothieno2,3-dpyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

- 3-amino-2-methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one
- 3-Amino-2-methyl-5,6,7,8-tetrahydro-[1]benzothieno[2,3-d]pyrimidin-4(3H)-one
- 3-AMINO-2-METHYL-5,6,7,8-TETRAHYDRO-3H-BENZO[4,5]THIENO[2,3-D]PYRIMIDIN-4-ONE
- CS-0282425
- SR-01000398641-1
- Benzothieno(2,3-d)pyrimidin-4(3H)-one, 5,6,7,8-tetrahydro-3-amino-2-methyl-
- EN300-03604
- Oprea1_653649
- AH-262/01716035
- SR-01000398641
- 3-amino-2-methyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
- AKOS000122660
- Z56823201
- 3-amino-2-methyl-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidin-4(3H)-one
- CZRSWELKXRQSMW-UHFFFAOYSA-N
- LS-01146
- 4-AMINO-5-METHYL-8-THIA-4,6-DIAZATRICYCLO[7.4.0.0(2),?]TRIDECA-1(9),2(7),5-TRIEN-3-ONE
- DTXSID80195685
- 43088-52-4
- HMS1765C12
- 3-amino-2-methyl-5,6,7,8-tetrahydro-3 H-benzo[4,5]thieno[2,3-d]pyrimidin-4-one
- STK282010
- ALBB-001818
- BRN 5043162
- Oprea1_435247
- 4-amino-5-methyl-8-thia-4,6-diazatricyclo[7.4.0.0,2,7]trideca-1(9),2(7),5-trien-3-one
- F0023-0122
- MFCD00458476
- 3-amino-2-methyl-5,6,7,8-tetrahydro-1-benzothieno[2,3-d]pyrimidin-4(3H)-one
- 5,6,7,8-Tetrahydro-3-amino-2-methylbenzothieno(2,3-d)pyrimidin-4(3H)-one
- SCHEMBL3754873
- 3-Amino-2-methyl-5,6,7,8-tetrahydro1benzothieno2,3-dpyrimidin-4(3H)-one
- MDL： MFCD00458476
- Inchi： 1S/C11H13N3OS/c1-6-13-10-9(11(15)14(6)12)7-4-2-3-5-8(7)16-10/h2-5,12H2,1H3
- InChI Key： CZRSWELKXRQSMW-UHFFFAOYSA-N
- SMILES： S1C2=C(C(N(C(C)=N2)N)=O)C2=C1CCCC2

Computed Properties

Exact Mass: 235.07793322g/mol
Monoisotopic Mass: 235.07793322g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 0
Complexity: 357
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 86.9Å²

3-Amino-2-methyl-5,6,7,8-tetrahydro1benzothieno2,3-dpyrimidin-4(3H)-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A621858-50mg	3-Amino-2-methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one	43088-52-4		50mg	$ 50.00	2022-06-07
TRC	A621858-100mg	3-Amino-2-methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one	43088-52-4		100mg	$ 70.00	2022-06-07
TRC	A621858-500mg	3-Amino-2-methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one	43088-52-4		500mg	$ 250.00	2022-06-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	029061-500mg	3-Amino-2-methyl-5,6,7,8-tetrahydro-[1]benzothieno[2,3-d]pyrimidin-4(3H)-one	43088-52-4		500mg	3072.0CNY	2021-07-05
Matrix Scientific	029061-500mg	3-Amino-2-methyl-5,6,7,8-tetrahydro-[1]benzothieno[2,3-d]pyrimidin-4(3H)-one	43088-52-4		500mg	$189.00	2023-09-06
Chemenu	CM113778-5g	3-amino-2-methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one	43088-52-4	95%	5g	$***	2023-05-30
abcr	AB375356-500 mg	3-Amino-2-methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one	43088-52-4		500MG	€254.60	2022-08-31
abcr	AB375356-1 g	3-Amino-2-methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one	43088-52-4		1g	€322.50	2023-04-26
abcr	AB375356-5 g	3-Amino-2-methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one	43088-52-4		5g	€907.00	2023-04-26
abcr	AB375356-500mg	3-Amino-2-methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one, 95%; .	43088-52-4	95%	500mg	€269.00	2025-02-15